Cas no 1261744-92-6 (Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate)

• Product Name: Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate
• CAS No: 1261744-92-6
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• CID: 4791254
• Update Time: 2025-05-19

Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate

• Inchi： 1S/C15H12F3NO4/c1-21-13-12(11(7-8-19-13)14(20)22-2)9-3-5-10(6-4-9)23-15(16,17)18/h3-8H,1-2H3
• InChI Key： VVPBCPNKBBZZKH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(=NC=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• XLogP3: 3.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate

Professional Introduction to Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate (CAS No. 1261744-92-6)

Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate, a compound with the chemical formula C₁₄H₁₁FN₂O₄, is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its molecular structure features a trifluoromethoxy group and an isonicotinate moiety, which contribute to its unique chemical properties and reactivity. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The CAS number 1261744-92-6 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. The presence of both methoxy and trifluoromethoxy substituents makes this molecule particularly interesting for researchers exploring novel synthetic pathways and functional groups. The isonicotinate backbone provides a versatile scaffold for further derivatization, enabling the development of compounds with tailored biological activities.

In the realm of pharmaceutical research, Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate has been investigated for its potential role in the synthesis of anti-inflammatory and antiviral agents. Recent studies have highlighted its utility as a precursor in the preparation of fluorinated heterocycles, which are known for their enhanced metabolic stability and bioavailability. The trifluoromethoxy group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its role in the development of next-generation kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate make it a promising candidate for designing kinase inhibitors with improved selectivity and potency. Researchers have leveraged its scaffold to develop molecules that exhibit significant activity against various kinases, including those implicated in cancer and inflammatory diseases.

The agrochemical industry has also shown interest in this compound due to its potential as a pesticide or herbicide intermediate. The fluorinated aromatic ring enhances the lipophilicity of derivatives, improving their absorption and translocation within plants or pests. This property is particularly valuable in developing environmentally friendly agrochemicals that are both effective and sustainable. Several preliminary studies have demonstrated promising results when using derivatives of Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate to combat resistant strains of weeds and insects.

From a synthetic chemistry perspective, the preparation of Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate presents an intriguing challenge. The synthesis typically involves multi-step reactions, including condensation, functional group transformations, and purification processes. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to streamline the synthetic route, improving yield and efficiency. These methodologies align with the broader trend toward sustainable chemistry practices, reducing waste and minimizing environmental impact.

The pharmacokinetic properties of derivatives derived from Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate have been extensively studied. The combination of metabolic stability provided by the trifluoromethoxy group and good solubility facilitated by the polar functional groups enhances their bioavailability. This balance is crucial for developing drugs that can be administered orally or through other non-invasive routes. Preclinical data suggests that these derivatives exhibit favorable pharmacokinetic profiles, making them suitable candidates for further clinical development.

In conclusion, Methyl 2-methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinate (CAS No. 1261744-92-6) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable the development of novel therapeutics targeting various diseases, while also serving as a valuable intermediate in industrial applications. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in advancing chemical innovation across multiple sectors.